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(2S)-2-methyl-3-phenylpropanoic acid, a chiral carboxylic acid, represents a critical structural
motif in medicinal chemistry and organic synthesis. Its unique stereochemistry and functional
handles make it a valuable intermediate for the synthesis of complex, biologically active
molecules. The precise spatial arrangement of the methyl and benzyl groups relative to the
carboxylic acid function is paramount for achieving specific and potent interactions with
biological targets, such as enzymes and receptors. This guide provides a comprehensive
technical overview of its properties, synthesis, applications, and handling for researchers,
scientists, and drug development professionals. Understanding the nuances of this molecule is
essential for leveraging its full potential in the creation of next-generation therapeutics.

Section 1: Physicochemical and Spectroscopic
Profile

The fundamental properties of a molecule dictate its behavior in both chemical reactions and
biological systems. A thorough characterization is the cornerstone of its effective application.

Chemical Identity and Properties

(2S)-2-methyl-3-phenylpropanoic acid is a solid at room temperature, with its key identifiers
and properties summarized below for quick reference.
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Property Value Source(s)

CAS Number 14367-54-5 [1][2]

Molecular Formula C10H1202 [1][2]

Molecular Weight 164.20 g/mol [11[3]
(2S)-2-methyl-3-

IUPAC Name o [1][2]
phenylpropanoic acid
(S)-2-Benzylpropanoic acid,

Synonyms DEAMINO-METHYL- [1]
PHENYLALANINE

Appearance Solid

Purity Typically 297% [2]

SMILES CC(=0)O [1]
MCIIDRLDHRQKPH-

InChiKey [1]

QMMMGPOBSA-N

Spectroscopic Signature

Spectroscopic analysis is crucial for identity confirmation and purity assessment. While specific
spectra are proprietary to suppliers, the expected nuclear magnetic resonance (NMR) signature
can be predicted from the molecule's structure.

» 'H NMR Spectroscopy: The proton NMR spectrum is a key tool for structural verification. For
(2S)-2-methyl-3-phenylpropanoic acid, one would expect to observe distinct signals
corresponding to the aromatic protons of the phenyl ring (typically in the & 7.1-7.3 ppm
range), a multiplet for the chiral methine proton adjacent to the carbonyl group, signals for
the diastereotopic methylene protons of the benzyl group, a doublet for the methyl group,
and a broad singlet for the carboxylic acid proton.[4]

e Mass Spectrometry: This technique confirms the molecular weight of the compound. Electron
ionization mass spectrometry would likely show a molecular ion peak (M+) at m/z 164,
corresponding to the molecular weight.
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Section 2: Synthesis and Stereochemical Control

The synthesis of enantiomerically pure (2S)-2-methyl-3-phenylpropanoic acid is a non-trivial
challenge that requires precise control over stereochemistry. Asymmetric synthesis
methodologies are employed to ensure the desired (S)-configuration is obtained with high
enantiomeric excess. One of the most reliable methods involves the use of chiral auxiliaries,
such as the Evans oxazolidinone auxiliary.

Conceptual Workflow for Enantioselective Synthesis

The following diagram outlines a logical workflow for the asymmetric synthesis of the target
molecule, a strategy widely respected in the field for its robustness and high stereoselectivity.
[5] The causality behind this choice is the predictable facial selectivity imposed by the chiral
auxiliary, which directs the incoming electrophile (in this case, a methyl group source) to one
face of the enolate, thereby establishing the desired stereocenter.
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Caption: Asymmetric synthesis via an Evans auxiliary.
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Detailed Experimental Protocol (Exemplary)

This protocol is a self-validating system; successful execution of each step can be monitored
by techniques like Thin Layer Chromatography (TLC) and confirmed by NMR spectroscopy
before proceeding.

e Acylation:

o Dissolve the chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in an
anhydrous aprotic solvent like tetrahydrofuran (THF) under an inert atmosphere (N2 or Ar).

o Cool the solution to -78 °C.
o Add a strong base (e.g., n-butyllithium) dropwise to deprotonate the auxiliary.

o In a separate flask, convert 3-phenylpropanoic acid to its acid chloride using oxalyl
chloride or thionyl chloride.

o Slowly add the freshly prepared 3-phenylpropanoyl chloride to the lithiated auxiliary
solution at -78 °C.

o Allow the reaction to warm to room temperature and stir until completion, monitoring by
TLC.

o Work up the reaction with an aqueous quench and extract the acylated auxiliary. Purify by
column chromatography.

o Asymmetric Methylation:
o Dissolve the purified N-acylated auxiliary in anhydrous THF and cool to -78 °C.

o Add a base such as sodium bis(trimethylsilyllamide (NaHMDS) to form the corresponding
sodium enolate. The stereochemistry of the enolate is directed by the auxiliary.

o Add methyl iodide (Mel) and allow the reaction to proceed at low temperature, gradually
warming to ensure completion.
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o Quench the reaction with a saturated aqueous solution of ammonium chloride (NH4ClI) and
perform an extractive workup. Purify the methylated product.

o Auxiliary Cleavage:

[¢]

Dissolve the methylated product in a mixture of THF and water.

[e]

Cool to 0 °C and add an aqueous solution of lithium hydroxide (LIOH) and hydrogen
peroxide (H202).

[e]

Stir the reaction until the starting material is consumed. This step cleaves the ester
linkage, liberating the desired carboxylic acid and the recoverable chiral auxiliary.

[e]

Acidify the aqueous layer to protonate the carboxylate and extract the final product,
(2S)-2-methyl-3-phenylpropanoic acid.

[e]

Verify purity and enantiomeric excess using chiral HPLC.

Section 3: Applications in Medicinal Chemistry and
Drug Development

(2S)-2-methyl-3-phenylpropanoic acid is not merely a laboratory chemical; it is a validated
precursor for pharmacologically active agents. Its structural framework is found in molecules
designed to treat a range of conditions. Related derivatives, for instance, are crucial for the
synthesis of modern non-sedating antihistamines.[6][7] The presence of the chiral center is
often essential for achieving high affinity and selectivity for the target receptor, thereby
maximizing therapeutic effect while minimizing off-target side effects.

The diagram below illustrates how this chiral acid can be conceptually integrated into a larger,
more complex drug-like molecule through standard synthetic transformations.
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Caption: Integration into a complex drug scaffold.

Section 4: Safety, Handling, and Storage

Ensuring laboratory safety is paramount when working with any chemical reagent. (2S)-2-
methyl-3-phenylpropanoic acid possesses specific hazards that require appropriate
precautions.

Hazard Identification and GHS Classification

The compound is classified with the following hazards according to the Globally Harmonized
System (GHS).[1][8]

e Hazard Statements:

o

H315: Causes skin irritation.[1]

[¢]

H319: Causes serious eye irritation.[1]

[e]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.

[e]

» Signal Word: Warning

e Pictogram: GHS07 (Exclamation Mark)
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Safe Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[9][10] Ensure eyewash stations and safety showers are readily accessible.[9]

o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Inspect
gloves before use.[11]

o Respiratory Protection: If dust is generated, use a NIOSH-approved P95 or P1 particle
respirator.[11]

e Hygiene Practices: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in
the laboratory.[10]

Storage and Disposal

» Storage: Store in a tightly closed container in a dry, well-ventilated place.[3][9]
Recommended storage is often in a refrigerator.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[9]

Emergency Procedures Workflow

The following workflow provides a clear, logical sequence for responding to an accidental spill.
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Caption: Laboratory spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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